Cas no 852840-17-6 (1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine)

• Product Name: 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine
• CAS No: 852840-17-6
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• MDL: MFCD06680086
• CID: 3110369
• PubChem ID: 4784720
• Update Time: 2025-05-21

1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-imidazol-1-ylcarbonyl)-4-[(4-methylphenyl)sulfonyl]piperazine
• 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine
• Z85927489
• imidazol-1-yl-(4-tosylpiperazino)methanone
• 1-(imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine
• MLS002167004
• 852840-17-6
• imidazol-1-yl-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methanone
• CHEMBL1725009
• 1-imidazolyl-[4-(4-methylphenyl)sulfonyl-1-piperazinyl]methanone
• 1-[(1H-imidazol-1-yl)carbonyl]-4-[(4-methylbenzene)sulfonyl]piperazine
• SMR001249339
• HMS3047A08
• AKOS034637127
• EN300-29633
• BDBM74375
• cid_4784720

• MDL： MFCD06680086
• Inchi： 1S/C15H18N4O3S/c1-13-2-4-14(5-3-13)23(21,22)19-10-8-17(9-11-19)15(20)18-7-6-16-12-18/h2-7,12H,8-11H2,1H3
• InChI Key： CGMLTJMWUKAXEG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C(N2C=NC=C2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 334.10996162Da
• Monoisotopic Mass: 334.10996162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine

1-(1H-Imidazole-1-Carbonyl)-4-(4-Methylbenzenesulfonyl)Piperazine: A Comprehensive Overview

The compound 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine, identified by the CAS number 852840-17-6, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and promising applications in drug design and material science. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

The molecular structure of 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine comprises a piperazine ring, which is a six-membered ring containing two nitrogen atoms. This core structure is further substituted with two key functional groups: an imidazole carbonyl group at position 1 and a 4-methylbenzenesulfonyl group at position 4. The imidazole moiety introduces aromaticity and hydrogen bonding capabilities, while the sulfonyl group enhances the molecule's stability and solubility properties. These features collectively make the compound a versatile building block for advanced chemical compounds.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperazine ring is known for its ability to form hydrogen bonds with protein targets, making it an ideal scaffold for bioactive molecules. Researchers have explored the substitution patterns on the piperazine ring to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The integration of the imidazole and sulfonyl groups has been shown to enhance the compound's bioavailability and selectivity for specific biological targets.

In terms of synthesis, several methods have been reported for the preparation of 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine. A common approach involves a multi-step process that includes nucleophilic substitution, coupling reactions, and cyclization. For instance, one method starts with the reaction of piperazine with an activated sulfonyl chloride derivative to introduce the sulfonyl group at position 4. Subsequently, an imidazole carboxylic acid derivative is coupled to position 1 via an amide bond formation. This sequence ensures high yields and excellent control over the product's purity.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a charge transport layer in organic light-emitting diodes (OLEDs) and solar cells. The molecule's extended conjugation system facilitates efficient electron mobility, which is crucial for device performance. Furthermore, its thermal stability under high operating temperatures makes it suitable for industrial applications.

In addition to its functional applications, recent computational studies have provided deeper insights into the electronic structure of 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic systems, contributing to its high electronic delocalization. This property not only enhances its stability but also influences its reactivity in various chemical transformations.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the sulfonyl group undergoes microbial degradation through hydrolysis and oxidation mechanisms. The imidazole moiety remains relatively stable under these conditions but can be further metabolized under specific enzymatic actions. These findings underscore the importance of sustainable practices in handling such compounds during their synthesis and application phases.

In conclusion, 1-(1H-imidazole-1-carbonyl)-4-(4-methylbenzenesulfonyl)piperazine, with CAS number 852840-17-6, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features enable it to serve as a valuable tool in drug discovery and materials science while offering opportunities for further research into its environmental fate and optimization for industrial use.